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Compound of Interest

Compound Name: Prometryn-d14

Cat. No.: B12299827 Get Quote

Prometryn-d14: A Technical Guide for
Researchers
An In-depth Examination of the Chemical Properties and Analytical Methodologies for the

Deuterated Herbicide Standard

Prometryn-d14 is the deuterated analog of Prometryn, a selective triazine herbicide. Its

primary application in a research and analytical setting is as an internal standard for the

quantification of Prometryn in various environmental and biological matrices. The incorporation

of fourteen deuterium atoms provides a distinct mass shift, enabling precise and accurate

measurements using mass spectrometry-based techniques. This technical guide provides a

comprehensive overview of the chemical properties of Prometryn-d14, alongside detailed

experimental protocols for its use in analytical testing.

Core Chemical and Physical Properties
While specific experimental data for many physical properties of Prometryn-d14 are not readily

available in the public domain, the fundamental chemical characteristics are well-defined. The

properties of the non-deuterated parent compound, Prometryn, are also provided for

comparative reference.
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Property Prometryn-d14 Prometryn

CAS Number 1202864-57-0[1] 7287-19-6[2][3]

Molecular Formula C₁₀H₅D₁₄N₅S[1] C₁₀H₁₉N₅S[2]

Molecular Weight 255.44 g/mol [4] 241.36 g/mol [2]

Appearance - Colorless crystalline solid[2]

Melting Point - 118-120 °C[2]

Water Solubility - 48 mg/L at 20 °C[2]

Solubility in Organic Solvents -

Soluble in ethanol, methanol,

acetone, dichloromethane, and

toluene[2]

Vapor Pressure - 0.13 mPa at 20 °C[2]

Partition Coefficient (log P) - 3.34[2]

Synthesis of Prometryn-d14
A detailed, publicly available synthesis protocol for Prometryn-d14 is not readily found in the

scientific literature. However, the general synthesis of Prometryn and common isotopic labeling

techniques provide a likely synthetic route.

The synthesis of Prometryn typically starts with cyanuric chloride. This precursor undergoes

sequential nucleophilic substitution reactions. First, with two equivalents of isopropylamine to

introduce the two isopropylamino groups. The final step involves the substitution of the

remaining chlorine atom with a methylthiol group.

For the synthesis of Prometryn-d14, a deuterated isopropylamine (isopropylamine-d7) would

be utilized as a key reagent in the initial substitution steps. This would introduce the deuterium

labels onto the isopropyl groups of the final molecule.

Analytical Applications and Experimental Protocols
Prometryn-d14 is an essential tool for the accurate quantification of Prometryn residues in

environmental samples. Its use as an internal standard in methods like liquid chromatography-
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tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-

MS) helps to correct for matrix effects and variations in sample preparation and instrument

response.

Experimental Protocol: Determination of Prometryn in
Soil by LC-MS/MS
The following protocol is adapted from established environmental chemistry methods for the

analysis of Prometryn in soil samples. Prometryn-d14 would be used as an internal standard

in this procedure.

1. Principle:

Prometryn is extracted from a soil sample using an acetonitrile/water solution. The extract is

then concentrated and analyzed by LC-MS/MS. Prometryn-d14 is added to the sample prior to

extraction to serve as an internal standard for quantification.

2. Reagents and Materials:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Prometryn analytical standard

Prometryn-d14 internal standard

Centrifuge tubes (50 mL)

Syringe filters (0.45 µm)

Autosampler vials

3. Standard Preparation:
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Stock Solutions (1 mg/mL): Prepare individual stock solutions of Prometryn and Prometryn-
d14 in methanol.

Intermediate Solutions (10 µg/mL): Prepare intermediate solutions by diluting the stock

solutions in methanol.

Working Standard Solutions: Prepare a series of working standard solutions containing

known concentrations of Prometryn and a constant concentration of Prometryn-d14 by

diluting the intermediate solutions.

4. Sample Preparation:

Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

Spike the sample with a known amount of the Prometryn-d14 internal standard solution.

Add 20 mL of an 80:20 (v/v) acetonitrile/water solution.

Shake vigorously for 1 hour.

Centrifuge the sample to separate the soil from the extract.

Filter the supernatant through a 0.45 µm syringe filter into an autosampler vial.

5. LC-MS/MS Analysis:

LC Column: C18 reverse-phase column

Mobile Phase: A gradient of water and acetonitrile, both with a suitable modifier (e.g., formic

acid).

Flow Rate: 0.3 mL/min

Injection Volume: 10 µL

MS Detection: Electrospray ionization (ESI) in positive ion mode.
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Scan Type: Multiple Reaction Monitoring (MRM). Monitor for the specific precursor-to-

product ion transitions for both Prometryn and Prometryn-d14.

6. Quantification:

Create a calibration curve by plotting the ratio of the peak area of Prometryn to the peak area

of Prometryn-d14 against the concentration of Prometryn in the working standard solutions.

Determine the concentration of Prometryn in the soil samples by using the calibration curve.

Visualizing the Analytical Workflow
The following diagram illustrates the key steps in the analytical workflow for the determination

of Prometryn in a soil sample using Prometryn-d14 as an internal standard.

Sample Preparation Instrumental Analysis Data Processing

1. Soil Sample Collection 2. Spiking with Prometryn-d14 3. Extraction with Acetonitrile/Water 4. Centrifugation 5. Filtration 6. LC-MS/MS Analysis 7. Quantification using Internal Standard 8. Final Result

Click to download full resolution via product page

Caption: Analytical workflow for Prometryn quantification.

Mode of Action of Prometryn
Prometryn is a selective herbicide that acts by inhibiting photosynthesis in susceptible plant

species. Specifically, it disrupts the electron transport chain in Photosystem II (PSII). By binding

to the D1 protein in the PSII complex, Prometryn blocks the flow of electrons, leading to a

buildup of highly reactive oxygen species. This oxidative stress causes rapid cell damage,

leading to chlorosis, necrosis, and ultimately, the death of the plant.

Conclusion
Prometryn-d14 serves as a critical analytical tool for the accurate and reliable quantification of

its non-deuterated counterpart in complex matrices. While detailed physical property data for

the deuterated molecule is limited, its chemical identity and utility as an internal standard are
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well-established. The provided experimental protocol offers a robust framework for its

application in environmental monitoring and research, contributing to a better understanding of

the fate and transport of this widely used herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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